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Compound of Interest

Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557144 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Boc-Val-Pro-Arg-AMC (Boc-VPR-AMC) is a sensitive fluorogenic substrate used to measure

the activity of trypsin-like serine proteases. It is frequently employed in assays for enzymes

such as thrombin, kallikreins, and the proteasome.[1][2][3] The substrate itself is non-

fluorescent, but upon enzymatic cleavage, it releases the highly fluorescent 7-amino-4-

methylcoumarin (AMC) group. The rate of AMC liberation is directly proportional to the

enzyme's activity and can be monitored by measuring the increase in fluorescence.

This document provides detailed protocols for the preparation, storage, and handling of Boc-
Val-Pro-Arg-AMC stock solutions to ensure reproducible and accurate experimental results.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Boc-Val-Pro-Arg-AMC is presented

below. Note that the molecular weight may vary depending on whether the compound is in its

free base or hydrochloride salt form. Always refer to the manufacturer's certificate of analysis

for the specific lot number you are using.
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Property Value References

Molecular Formula C₃₁H₄₅N₇O₇

Molecular Weight ~627.7 g/mol (free base)

~664.2 g/mol (HCl salt)

Appearance White to off-white solid powder

Purity ≥98%

Excitation Wavelength 341-380 nm

Emission Wavelength 440-470 nm

Solubility
Successful preparation of a stock solution begins with selecting an appropriate solvent. Boc-
Val-Pro-Arg-AMC exhibits solubility in several common laboratory solvents. For enzymatic

assays, Dimethyl Sulfoxide (DMSO) is the most frequently recommended solvent for preparing

high-concentration stock solutions.

Solvent Solubility Notes References

DMSO 17 mg/mL

Ultrasonic and gentle

warming may be

required. Use of

hygroscopic DMSO

can impact solubility;

use a fresh, unopened

bottle.

Water 10-20 mg/mL

Ultrasonic may be

needed to fully

dissolve.

5% Acetic Acid Soluble
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Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions to working concentrations.

Materials:

Boc-Val-Pro-Arg-AMC powder

Anhydrous, high-purity DMSO

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Equilibration: Allow the vial of Boc-Val-Pro-Arg-AMC powder to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh a specific mass of the powder. For example, weigh 1 mg of Boc-
Val-Pro-Arg-AMC (using the hydrochloride molecular weight of ~664.19 g/mol for this

calculation).

Calculation of Solvent Volume: Use the following formula to calculate the volume of DMSO

required: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L)) For 1

mg to make a 10 mM solution: Volume (µL) = (0.001 g / 664.19 g/mol ) * (1 / 0.010 mol/L) *

1,000,000 µL/L ≈ 150.56 µL A similar calculation using a molecular weight of 741.75 g/mol

suggests using 134.8 µL of DMSO for 1 mg of powder to make a 10 mM solution. Always use

the molecular weight specified by the supplier.

Dissolution: Add the calculated volume of DMSO to the vial containing the Boc-Val-Pro-Arg-
AMC powder.
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Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use a sonicator bath for a short period to aid dissolution.

Storage: Aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in light-protective

microcentrifuge tubes. Store aliquots at -20°C or -80°C.

Stock Solution Preparation Table (for MW = 664.19 g/mol ):

Desired Concentration Mass of Substrate Volume of DMSO to Add

1 mM 1 mg 1.5056 mL

5 mM 1 mg 0.3011 mL

10 mM 1 mg 0.1506 mL

1 mM 5 mg 7.5280 mL

5 mM 5 mg 1.5056 mL

10 mM 5 mg 0.7528 mL

Table adapted from MedChemExpress data.

Storage and Stability
Proper storage is critical to maintain the integrity and performance of the Boc-Val-Pro-Arg-
AMC substrate.
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Form
Storage
Temperature

Stability
Recommendati
ons

References

Powder -20°C or -80°C 1-2 years

Keep desiccated

and protected

from light.

Stock Solution

(in DMSO)
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

-80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles. Protect

from light.

Note: Always prepare the final working solution fresh for each experiment and protect it from

light.

Example Application: Trypsin Activity Assay
This protocol provides a general guideline for using the Boc-Val-Pro-Arg-AMC stock solution

in a typical protease assay. This should be optimized for your specific enzyme and

experimental conditions.

Protocol:

Prepare Assay Buffer: For a trypsin assay, a common buffer is 50 mM Tris-HCl, pH 8.0.

Prepare Working Substrate Solution: Dilute the 10 mM Boc-Val-Pro-Arg-AMC stock solution

in assay buffer to the desired final concentration. A typical final concentration is 50 µM.

Enzyme Reaction:

Add the enzyme solution (e.g., diluted Trypsin) to the wells of a microplate.

Initiate the reaction by adding the substrate working solution to each well.
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Fluorescence Measurement: Immediately begin monitoring the fluorescence intensity using a

spectrofluorometer or microplate reader.

Excitation: ~380 nm

Emission: ~450 nm

Data Analysis: The rate of increase in fluorescence corresponds to the rate of substrate

cleavage and is proportional to the enzyme's activity.

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the general mechanism of action for the fluorogenic substrate.
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Stock Solution Preparation Workflow
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Caption: Workflow for Boc-VPR-AMC stock solution preparation.
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Mechanism of Fluorogenic Substrate Cleavage
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Caption: Enzymatic cleavage of Boc-VPR-AMC releases fluorescent AMC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Boc-
Val-Pro-Arg-AMC Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557144#how-to-prepare-boc-val-pro-arg-amc-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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